Cas no 102859-64-3 (3-(Trifluoromethyl)benzyl thiocyanate)

3-(Trifluoromethyl)benzyl thiocyanate is a versatile organosulfur compound featuring a benzyl thiocyanate group substituted with a trifluoromethyl moiety at the meta position. This structure imparts unique reactivity, making it valuable in organic synthesis, particularly in the preparation of thioureas, thioamides, and heterocyclic compounds. The trifluoromethyl group enhances lipophilicity and metabolic stability, which is advantageous in pharmaceutical and agrochemical applications. Its thiocyanate functionality serves as a useful precursor for further functionalization via nucleophilic substitution or cyclization reactions. The compound exhibits good stability under standard conditions, ensuring ease of handling in synthetic workflows. Its applications extend to materials science and ligand design due to its electron-withdrawing properties and structural modularity.
3-(Trifluoromethyl)benzyl thiocyanate structure
102859-64-3 structure
Product Name:3-(Trifluoromethyl)benzyl thiocyanate
CAS No:102859-64-3
MF:C9H6F3NS
MW:217.210851192474
MDL:MFCD09025724
CID:1133844
PubChem ID:13975636
Update Time:2025-06-07

3-(Trifluoromethyl)benzyl thiocyanate Chemical and Physical Properties

Names and Identifiers

    • [3-(trifluoromethyl)phenyl]methyl Thiocyanate
    • 3-(trifluoromethyl)benzyl thiocyanate
    • ZINC36533346
    • CTK0D8852
    • AGN-PC-00002D
    • AG-L-58253
    • ACMC-20e1rp
    • AKOS015852832
    • Thiocyanic acid, [3-(trifluoromethyl)phenyl]methyl ester
    • 3-(trifluoromethyl)benzyl thiocyanate; ZINC36533346; CTK0D8852; AGN-PC-00002D; AG-L-58253; 3-(Trifluoromethyl)benzyl thiocyanate; ACMC-20e1rp; AKOS015852832; Thiocyanic acid, [3-(trifluoromethyl)phenyl]methyl ester;
    • DTXSID90553595
    • ({[3-(trifluoromethyl)phenyl]methyl}sulfanyl)carbonitrile
    • 102859-64-3
    • MFCD09025724
    • 3-(Trifluoromethyl)benzyl thiocyanate
    • MDL： MFCD09025724
    • Inchi： 1S/C9H6F3NS/c10-9(11,12)8-3-1-2-7(4-8)5-14-6-13/h1-4H,5H2
    • InChI Key： JHTBLMZEALXNCD-UHFFFAOYSA-N
    • SMILES： S(C#N)CC1C=CC=C(C(F)(F)F)C=1

Computed Properties

  • Exact Mass: 217.017305g/mol
  • Monoisotopic Mass: 217.017305g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 217.21g/mol
  • XLogP3: 3.6
  • Topological Polar Surface Area: 49.1Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 254.0±35.0 °C at 760 mmHg
  • Flash Point: 107.4±25.9 °C
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C

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(CAS:102859-64-3)3-(Trifluoromethyl)benzyl thiocyanate
Order Number:A1098641
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 20:24
Price ($):320.0
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Amadis Chemical Company Limited
(CAS:102859-64-3)3-(Trifluoromethyl)benzyl thiocyanate
A1098641
Purity:99%
Quantity:25g
Price ($):320.0
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